2-(4-(4-(3-(1,2-Benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
2-(4-(4-(3-(1,2-Benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
Brand Name:
Vulcanchem
CAS No.:
155289-55-7
VCID:
VC21134157
InChI:
InChI=1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
SMILES:
C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
Molecular Formula:
C23H31N5OS
Molecular Weight:
425.6 g/mol
2-(4-(4-(3-(1,2-Benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
CAS No.: 155289-55-7
Cat. No.: VC21134157
Molecular Formula: C23H31N5OS
Molecular Weight: 425.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155289-55-7 |
|---|---|
| Molecular Formula | C23H31N5OS |
| Molecular Weight | 425.6 g/mol |
| IUPAC Name | (4aR,8aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-4a,5,6,7,8,8a-hexahydrophthalazin-1-one |
| Standard InChI | InChI=1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1 |
| Standard InChI Key | BBONTYVGVUFBBF-RBUKOAKNSA-N |
| Isomeric SMILES | C1CC[C@@H]2[C@@H](C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54 |
| SMILES | C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54 |
| Canonical SMILES | C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54 |
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